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trans-Eldecalcitol trans-Eldecalcitol
Brand Name: Vulcanchem
CAS No.: 861996-34-1
VCID: VC0057254
InChI: InChI=1S/C30H50O5/c1-20(9-6-15-29(3,4)34)24-13-14-25-22(10-7-16-30(24,25)5)11-12-23-19-26(32)28(27(33)21(23)2)35-18-8-17-31/h11-12,20,24-28,31-34H,2,6-10,13-19H2,1,3-5H3
SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(C(C(C3=C)O)OCCCO)O)C
Molecular Formula: C30H50O5
Molecular Weight: 490.725

trans-Eldecalcitol

CAS No.: 861996-34-1

Reference Standards

VCID: VC0057254

Molecular Formula: C30H50O5

Molecular Weight: 490.725

trans-Eldecalcitol - 861996-34-1

CAS No. 861996-34-1
Product Name trans-Eldecalcitol
Molecular Formula C30H50O5
Molecular Weight 490.725
IUPAC Name 5-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-2-(3-hydroxypropoxy)-4-methylidenecyclohexane-1,3-diol
Standard InChI InChI=1S/C30H50O5/c1-20(9-6-15-29(3,4)34)24-13-14-25-22(10-7-16-30(24,25)5)11-12-23-19-26(32)28(27(33)21(23)2)35-18-8-17-31/h11-12,20,24-28,31-34H,2,6-10,13-19H2,1,3-5H3
Standard InChIKey FZEXGDDBXLBRTD-KREKAJOKSA-N
SMILES CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(C(C(C3=C)O)OCCCO)O)C
Synonyms (1α,2β,3β,5E,7E)-2-(3-Hydroxypropoxy)-9,10-secocholesta-5,7,10(19)-triene-1,3,25-triol
PubChem Compound 72750241
Last Modified Nov 11 2021
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